Cas no 64650-19-7 (Benzenamine, 3-[[4-(diethylamino)phenyl]thio]-N,N-diethyl-)

• Product Name: Benzenamine, 3-[[4-(diethylamino)phenyl]thio]-N,N-diethyl-
• CAS No: 64650-19-7
• MF: C₂₀H₂₈N₂S
• MW: 328.514723777771
• CID: 420519
• PubChem ID: 22763629
• Update Time: 2025-04-19

Benzenamine, 3-[[4-(diethylamino)phenyl]thio]-N,N-diethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-[[4-(diethylamino)phenyl]thio]-N,N-diethyl-
• 3-[4-(diethylamino)phenyl]sulfanyl-N,N-diethylaniline
• 64650-19-7
• SCHEMBL11642710
• 3-{[4-(Diethylamino)phenyl]sulfanyl}-N,N-diethylaniline
• DTXSID40628227

• Inchi： 1S/C20H28N2S/c1-5-21(6-2)17-12-14-19(15-13-17)23-20-11-9-10-18(16-20)22(7-3)8-4/h9-16H,5-8H2,1-4H3
• InChI Key： IWAVUHADUITPSB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N(CC)CC)C1=CC=CC(=C1)N(CC)CC

Computed Properties

• Exact Mass: 328.19754
• Monoisotopic Mass: 328.19732008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 31.8Ų

Experimental Properties

• PSA: 6.48